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Compound of Interest

Compound Name: Propyl laurate

Cat. No.: B089707 Get Quote

For laboratory professionals engaged in research and development, ensuring a safe and

efficient work environment is paramount. This guide provides essential safety and logistical

information for the handling of Propyl laurate, a common laboratory chemical. Adherence to

these protocols will minimize risk and streamline your operational workflow.

Essential Safety and Personal Protective Equipment
(PPE)
When handling Propyl laurate, a thorough risk assessment is necessary to ensure the

implementation of appropriate safety measures. The following personal protective equipment is

recommended to prevent skin and eye contact, as well as inhalation.

Minimum PPE Requirements:

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For

tasks with a higher risk of splashing, chemical safety goggles or a full-face shield should be

worn.[1][2][3][4]

Hand Protection: Disposable nitrile gloves are suitable for incidental contact.[1] If prolonged

contact is anticipated, consider double-gloving or using gloves with higher chemical

resistance. Always inspect gloves for tears or degradation before use and wash hands

thoroughly after removal.[1]
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Body Protection: A standard laboratory coat should be worn to protect street clothes.[1][3]

For larger quantities or in situations with a high splash risk, a chemically resistant apron or

gown is recommended.

Footwear: Closed-toe shoes are mandatory in any laboratory setting to protect against spills

and falling objects.[1]

Quantitative Data for Propyl Laurate
Understanding the physical and chemical properties of Propyl laurate is crucial for safe

handling and experimental design.

Property Value

Molecular Formula C15H30O2

Molecular Weight 242.4 g/mol [5]

Appearance Colorless clear liquid (estimated)[6]

Boiling Point 290.00 to 291.00 °C @ 760.00 mm Hg[6]

Flash Point 266.00 °F (130.00 °C)[6]

Specific Gravity 0.85900 to 0.86500 @ 25.00 °C[6]

Vapor Pressure 0.002000 mmHg @ 25.00 °C (estimated)[6]

Water Solubility 0.1577 mg/L @ 25 °C (estimated)[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for maintaining a safe laboratory

environment.

Safe Handling Workflow
The following diagram outlines the standard operating procedure for handling Propyl laurate,

from initial preparation to final disposal.
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Figure 1. Step-by-step workflow for handling Propyl laurate.
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Hazard Identification and Protective Measures
This diagram illustrates the potential hazards associated with Propyl laurate and the

corresponding protective measures to mitigate these risks.

Potential Hazards

Protective Measures (PPE)

Skin Contact

GlovesLab Coat / Apron

Eye Contact

Safety Goggles / Face Shield

Inhalation

Work in Ventilated Area

Ingestion

Click to download full resolution via product page

Figure 2. Mapping of Propyl laurate hazards to appropriate PPE.

Detailed Protocols
Handling and Storage

Handling: Always handle Propyl laurate in a well-ventilated area, preferably within a

chemical fume hood.[7] Avoid direct contact with skin and eyes.[7][8] Do not breathe mist or

vapors.[8]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents, strong acids, and strong bases.[7][8] Keep containers tightly

closed when not in use.[7][8]

Spill Response
In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources

of ignition.[7] Wear appropriate PPE, including respiratory protection if necessary. Absorb the

spill with an inert material (e.g., sand, earth) and place it in a suitable, labeled container for

disposal.[7][9]
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First Aid Measures
If Swallowed: Do not induce vomiting. Call a poison center or doctor immediately.[10]

If on Skin: Wash with plenty of soap and water.[10] If skin irritation occurs, seek medical

attention.[8]

If Inhaled: Move the victim to fresh air and keep them at rest in a comfortable breathing

position.[8][10]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[8][10]

Disposal Plan
Propyl laurate and its containers must be disposed of in accordance with local, state, and

federal regulations.[9][11] Do not dispose of it down the drain.[7] Contaminated packaging

should be treated as hazardous waste.[9] It is considered toxic to aquatic life with long-lasting

effects, so avoid release into the environment.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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